Cas no 68217-19-6 (3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro-)
68217-19-6 structure
Product Name:3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro-
CAS No:68217-19-6
MF:C14H16O2
MW:216.275644302368
CID:863111
PubChem ID:144291
Update Time:2025-04-19
3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro-
- 3,6-Ethanodicyclopenta(cd,gh)pentalene-7,8-dione, dodecahydro-
- AC1L3OWL
- 68217-19-6
- Dodecahydro-3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione
- DTXSID20987728
- AKOS024330081
- RCL T201340
-
- Inchi: 1S/C14H16O2/c15-13-11-5-1-2-6-9(5)10-7(11)3-4-8(10)12(6)14(13)16/h5-12H,1-4H2
- InChI Key: KFPQILVZXPVTDW-UHFFFAOYSA-N
- SMILES: O=C1C(C2C3CCC4C1C1CCC2C1C43)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
68217-19-6 (3,6-ethanodicyclopenta[cd,gh]pentalene-7,8-dione,dodecahydro-) Related Products
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